Cas no 393105-10-7 (L-Aspartic acid, bis[2-[3,4-bis(octadecyloxy)phenyl]ethyl] ester)

• Product Name: L-Aspartic acid, bis[2-[3,4-bis(octadecyloxy)phenyl]ethyl] ester
• CAS No: 393105-10-7
• MF: C₉₂H₁₆₇NO₈
• MW: 1415.31231045723
• CID: 1511833
• Update Time: 2024-08-24

L-Aspartic acid, bis[2-[3,4-bis(octadecyloxy)phenyl]ethyl] ester Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, bis[2-[3,4-bis(octadecyloxy)phenyl]ethyl] ester
• L-Aspartic acid, bis[2-[3,4-bis(octadecyloxy)phenyl]ethyl] ester (9CI)

• Inchi： 1S/C92H167NO8/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-75-96-87-71-69-84(81-89(87)98-77-67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)73-79-100-91(94)83-86(93)92(95)101-80-74-85-70-72-88(97-76-66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2)90(82-85)99-78-68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4/h69-72,81-82,86H,5-68,73-80,83,93H2,1-4H3/t86-/m0/s1
• InChI Key： QBVIICFOUXSYMC-ZAIIMBMESA-N
• SMILES： C(OCCC1=CC=C(OCCCCCCCCCCCCCCCCCC)C(OCCCCCCCCCCCCCCCCCC)=C1)(=O)[C@H](CC(OCCC1=CC=C(OCCCCCCCCCCCCCCCCCC)C(OCCCCCCCCCCCCCCCCCC)=C1)=O)N

Computed Properties

• Exact Mass: 1414.26991

Experimental Properties

• Density: 0.936±0.06 g/cm3(Predicted)
• Boiling Point: 1135.0±65.0 °C(Predicted)
• PSA: 115.54
• pka: 5.72±0.33(Predicted)